molecular formula C13H9BrF2 B8554979 3-(Bromomethyl)-2,4-difluoro-1,1'-biphenyl CAS No. 76350-73-7

3-(Bromomethyl)-2,4-difluoro-1,1'-biphenyl

Cat. No.: B8554979
CAS No.: 76350-73-7
M. Wt: 283.11 g/mol
InChI Key: WEAUVDQUPGJTSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Bromomethyl)-2,4-difluoro-1,1'-biphenyl is a useful research compound. Its molecular formula is C13H9BrF2 and its molecular weight is 283.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

76350-73-7

Molecular Formula

C13H9BrF2

Molecular Weight

283.11 g/mol

IUPAC Name

2-(bromomethyl)-1,3-difluoro-4-phenylbenzene

InChI

InChI=1S/C13H9BrF2/c14-8-11-12(15)7-6-10(13(11)16)9-4-2-1-3-5-9/h1-7H,8H2

InChI Key

WEAUVDQUPGJTSZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(C(=C(C=C2)F)CBr)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 2,4-difluoro-3-methyl[1,1'-biphenyl] (2.2 g, 0.011 mole) and N-bromosuccinimide (1.9 g, 0.011 mole) in 100 ml of carbon tetrachloride was irradiated with a 250 watt brooder lamp for 4 hours. The reaction mixture was allowed to reflux from the heat of the lamp. The reaction mixture was then filtered, and the filter cake was washed with three portions of carbon tetrachloride. The washes and filtrate were combined and evaporated under reduced pressure to give 3-bromomethyl-2,4-difluoro[1,1'-biphenyl] (3.5 g) as an oil whose nmr spectrum was consistent with that expected for the named compound.
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.